Cas no 29906-67-0 (1-Methyl-5-nitro-1H-indole)

• Product name: 1-Methyl-5-nitro-1H-indole
• CAS No: 29906-67-0
• MF: C₉H₈N₂O₂
• MW: 176.172021865845
• MDL: MFCD07772841
• CID: 53545
• PubChem ID: 147322

1-Methyl-5-nitro-1H-indole Chemical and Physical Properties

Names and Identifiers

• 1-Methyl-5-nitro-1H-indole
• 1-methyl-5-nitroindole
• 1-methyl-5-nitro-indole
• 5-nitro-1-methylindole
• 5-nitro-N-methylindole
• methylnitroindole
• N-methyl-5-nitroindole
• 1H-Indole, 1-methyl-5-nitro-
• KSC496C7F
• PXBQSCHRKSBGKV-UHFFFAOYSA-N
• WT82270
• AS07118
• EN002821
• AB1008090
• AB0050935
• ST24027130
• A820102
• 906M670
• CS-W021357
• DTXSID50184021
• SB36454
• FT-0687967
• MFCD07772841
• 29906-67-0
• 1-methyl-5-nitro-indole;1-Methyl-5-nitro-1H-indole
• AKOS006286587
• J-504971
• SCHEMBL1098394
• ME-0069
• 1-Methyl -5-Nitro Indole
• CHEMBL165528
• AMY24391
• SY031625
• DB-027436
• 1-Methyl-5-nitroindole; 5-Nitro-1-methylindole; N-Methyl-5-nitroindole
• DTXCID60106512

• MDL： MFCD07772841
• Inchi： 1S/C9H8N2O2/c1-10-5-4-7-6-8(11(12)13)2-3-9(7)10/h2-6H,1H3
• InChI Key： PXBQSCHRKSBGKV-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C([H])=C([H])C2=C(C=1[H])C([H])=C([H])N2C([H])([H])[H])=O

Computed Properties

• Exact Mass: 176.05900
• Monoisotopic Mass: 176.058578
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Tautomer Count: nothing
• XLogP3: 1.2
• Surface Charge: 0
• Topological Polar Surface Area: 50.8

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.1±0.1 g/cm3
• Melting Point: 167 °C
• Boiling Point: 339.2°C at 760 mmHg
• Flash Point: 120.1±9.0 °C
• Refractive Index: 1.631
• PSA: 50.75000
• LogP: 2.60970
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

1-Methyl-5-nitro-1H-indole Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazard Category Code： 22-41
• Safety Instruction： 26-39
• Storage Condition：Sealed in dry,Room Temperature
• HazardClass：IRRITANT

1-Methyl-5-nitro-1H-indole Customs Data

• HS CODE：2933990090
• Customs Data：

  China Customs Code:

  2933990090

  Overview:

  2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives N-alkylindoles